Cas no 1374744-06-5 (3-(2-Aminoethyl)cyclohexan-1-one)

• Product Name: 3-(2-Aminoethyl)cyclohexan-1-one
• CAS No: 1374744-06-5
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5843306
• PubChem ID: 130790343
• Update Time: 2025-07-21

3-(2-Aminoethyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminoethyl)cyclohexan-1-one
• 1374744-06-5
• EN300-761080
• 3-(2-Aminoethyl)cyclohexan-1-one

• Inchi： 1S/C8H15NO/c9-5-4-7-2-1-3-8(10)6-7/h7H,1-6,9H2
• InChI Key： DYJGIOFVFQMPFX-UHFFFAOYSA-N
• SMILES： O=C1CCCC(CCN)C1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2-Aminoethyl)cyclohexan-1-one

Professional Introduction to 3-(2-Aminoethyl)cyclohexan-1-one (CAS No. 1374744-06-5)

3-(2-Aminoethyl)cyclohexan-1-one, chemically designated as CAS No. 1374744-06-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This bicyclic amine oxide derivative has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound features a cyclohexanone core substituted with a 2-aminoethyl side chain, which imparts unique reactivity and functionality suitable for various synthetic transformations.

The 3-(2-aminoethyl)cyclohexan-1-one structure is particularly noteworthy for its ability to serve as a building block in the synthesis of more complex molecules. Its dual functionality—both the carbonyl group and the amino group—makes it an attractive candidate for further derivatization. In recent years, there has been growing interest in exploring the pharmacological properties of such derivatives, particularly in the context of central nervous system (CNS) drugs and neuroprotective agents.

Recent studies have highlighted the potential of 3-(2-aminoethyl)cyclohexan-1-one as a precursor in the development of novel therapeutic agents. Researchers have been investigating its role in synthesizing compounds that exhibit inhibitory effects on specific enzymatic targets relevant to neurological disorders. For instance, modifications of this scaffold have led to the discovery of molecules with promising activities against enzymes such as monoamine oxidase (MAO) and acetylcholinesterase (AChE), which are implicated in conditions like Alzheimer's disease and depression.

The CAS No. 1374744-06-5 identifier ensures precise chemical characterization and aids in regulatory compliance during drug development. The compound's stability under various conditions, including storage and handling, has been well-documented, making it a reliable reagent for synthetic applications. Furthermore, its solubility profile allows for easy incorporation into diverse solvent systems, facilitating its use in both laboratory-scale reactions and large-scale industrial processes.

In the realm of bioorganic chemistry, 3-(2-aminoethyl)cyclohexan-1-one has been employed in the development of chiral auxiliaries and ligands for asymmetric synthesis. The cyclohexane ring provides a stable platform for stereoelectronic effects, influencing reaction outcomes in catalytic processes. This has opened up new avenues for constructing enantiomerically pure compounds, which are often essential for achieving optimal pharmacological efficacy and minimal side effects.

The pharmaceutical industry has also explored the use of 3-(2-aminoethyl)cyclohexan-1-one derivatives as intermediates in peptide mimetics and peptidomimetic drugs. The structural motif offers a balance between flexibility and rigidity, making it suitable for mimicking natural peptide sequences while enhancing metabolic stability. Such derivatives are particularly valuable in targeting protein-protein interactions that play critical roles in disease pathways.

Advances in computational chemistry have further enhanced the utility of CAS No. 1374744-06-5 by enabling rapid virtual screening and molecular modeling studies. These computational approaches allow researchers to predict binding affinities, metabolic pathways, and potential toxicity profiles before conducting costly wet-lab experiments. This high-throughput virtual screening has accelerated the discovery pipeline for new drug candidates derived from 3-(2-aminoethyl)cyclohexan-1-one.

The synthesis of 3-(2-aminoethyl)cyclohexan-1-one itself has been refined through multiple pathways, including reductive amination of cyclohexanone with ethylene diamine derivatives or ring-closing metathesis strategies involving appropriate precursors. These synthetic routes have been optimized to maximize yield and purity while minimizing byproduct formation. Such advancements ensure that researchers have access to high-quality starting materials necessary for downstream applications.

In conclusion, 3-(2-aminoethyl)cyclohexan-1-one (CAS No. 1374744-06-5) represents a valuable asset in modern pharmaceutical research. Its unique structural features enable diverse applications ranging from CNS drug development to asymmetric synthesis and peptidomimetic design. As our understanding of molecular interactions continues to evolve, this compound is poised to play an increasingly important role in the discovery and development of next-generation therapeutics.